Cas no 916213-60-0 (4-Bromo-3-hydroxybenzonitrile)

4-Bromo-3-hydroxybenzonitrile is a brominated aromatic compound featuring both a hydroxyl (–OH) and a nitrile (–CN) functional group on the benzene ring. This structure makes it a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of the bromine atom enhances reactivity for further functionalization via cross-coupling reactions, while the hydroxyl and nitrile groups offer additional sites for derivatization. Its high purity and stability under standard conditions ensure reliable performance in research and industrial processes. The compound is commonly employed in the development of bioactive molecules, serving as a key building block for heterocyclic and fine chemical synthesis.
4-Bromo-3-hydroxybenzonitrile structure
4-Bromo-3-hydroxybenzonitrile structure
Product Name:4-Bromo-3-hydroxybenzonitrile
CAS No:916213-60-0
MF:C7H4BrNO
MW:198.016760826111
MDL:MFCD16999194
CID:1091173
PubChem ID:23154348
Update Time:2025-05-27

4-Bromo-3-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-hydroxybenzonitrile
    • 2-BROMO-5-CYANOPHENOL
    • BENZONITRILE,4-BROMO-3-HYDROXY
    • AK144810
    • 3-Hydroxy-4-bromobenzonitrile
    • 6118AJ
    • OR53056
    • MB25476
    • FCH1178604
    • SY028258
    • AX8283085
    • 4-Bromo-3-hydroxybenzonitrile (ACI)
    • MDL: MFCD16999194
    • Inchi: 1S/C7H4BrNO/c8-6-2-1-5(4-9)3-7(6)10/h1-3,10H
    • InChI Key: HDWXAOLSLSTVEW-UHFFFAOYSA-N
    • SMILES: N#CC1C=C(O)C(Br)=CC=1

Computed Properties

  • Exact Mass: 196.94800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44

Experimental Properties

  • PSA: 44.02000
  • LogP: 2.02638

4-Bromo-3-hydroxybenzonitrile Security Information

  • Hazard Statement: H302
  • Storage Condition:Sealed in dry,2-8°C

4-Bromo-3-hydroxybenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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abcr
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4-Bromo-3-hydroxybenzonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride ,  2-(Methylsulfonyl)ethanol Solvents: Dimethylformamide ;  0 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Synthesis of benzyloxycyanophenylboronic esters
El Bialy, Serry A. A.; et al, Heterocyclic Communications, 2011, 17, 11-16

Production Method 2

Reaction Conditions
Reference
Product class: monohydric phenols and corresponding phenolates - synthesis with retention of the functional group
Gonzalez-Bello, C.; et al, Science of Synthesis, 2007, 31, 331-336

Production Method 3

Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  overnight, -20 °C → rt
Reference
Identification of 4-(4-nitro-2-phenethoxyphenyl)pyridine as a promising new lead for discovering inhibitors of both human and rat 11β-Hydroxylase
Hu, Qingzhong; et al, European Journal of Medicinal Chemistry, 2015, 96, 139-150

Production Method 4

Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  -20 °C; overnight, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Highly Chemoselective Ni-Catalyzed Protecting-Group-Free 2,2'-Biphenol Synthesis and Mechanistic Insights
Long, Cheng-Yu; et al, Organic Letters, 2022, 24(23), 4155-4159

4-Bromo-3-hydroxybenzonitrile Raw materials

4-Bromo-3-hydroxybenzonitrile Preparation Products

4-Bromo-3-hydroxybenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:916213-60-0)4-Bromo-3-hydroxybenzonitrile
Order Number:A860294
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:23
Price ($):249.0/817.0
Email:sales@amadischem.com

Additional information on 4-Bromo-3-hydroxybenzonitrile

Comprehensive Overview of 4-Bromo-3-hydroxybenzonitrile (CAS No. 916213-60-0): Properties, Applications, and Industry Insights

4-Bromo-3-hydroxybenzonitrile (CAS No. 916213-60-0) is a high-value aromatic compound widely utilized in pharmaceutical and agrochemical research. This brominated benzonitrile derivative features a unique molecular structure combining a hydroxyl group and cyano functionality, making it a versatile intermediate for synthesizing complex molecules. Its chemical formula C7H4BrNO and molecular weight of 198.02 g/mol position it as a critical building block in modern organic chemistry.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in this compound. Researchers frequently search for "4-Bromo-3-hydroxybenzonitrile synthesis," "CAS 916213-60-0 applications," and "hydroxybenzonitrile derivatives in medicine," reflecting its growing importance. The compound's melting point of 145-148°C and moderate solubility in polar solvents make it particularly valuable for controlled reactions in drug development pipelines.

In pharmaceutical applications, 4-Bromo-3-hydroxybenzonitrile serves as a precursor for kinase inhibitors and anti-inflammatory agents. Its bromine atom enables efficient cross-coupling reactions, while the hydroxyl group facilitates further functionalization. The compound's role in developing targeted cancer therapies has been highlighted in recent studies, aligning with the current focus on precision medicine and personalized treatment approaches.

The agrochemical industry leverages this compound for designing novel pesticides with improved environmental profiles. Its structural features contribute to enhanced biodegradability compared to traditional halogenated compounds, addressing the global demand for sustainable crop protection solutions. Patent analyses reveal increasing use in systemic fungicides and plant growth regulators, particularly in formulations targeting resistant pathogen strains.

From a synthetic chemistry perspective, CAS 916213-60-0 demonstrates excellent reactivity in Pd-catalyzed couplings, nucleophilic substitutions, and electrophilic aromatic reactions. These properties make it invaluable for constructing heterocyclic frameworks found in many bioactive molecules. Recent publications emphasize its utility in flow chemistry systems and continuous manufacturing processes, key areas in Industry 4.0 initiatives.

Quality control of 4-Bromo-3-hydroxybenzonitrile typically involves HPLC purity analysis (often >98%) and spectroscopic characterization (IR, NMR, MS). Storage recommendations suggest ambient to low-temperature conditions in airtight containers to maintain stability. Suppliers frequently address inquiries about "bulk quantities of 916213-60-0" and "custom synthesis specifications," indicating strong industrial demand.

Environmental and regulatory aspects of this compound follow REACH compliance standards. While not classified as hazardous under current guidelines, proper laboratory handling protocols are recommended due to its potential irritant properties. The compound's ecological impact assessments show favorable biodegradation pathways, supporting its use in green chemistry applications.

Future research directions for 4-Bromo-3-hydroxybenzonitrile include exploration in material science (particularly organic electronics) and expanded bioconjugation techniques. Its structural motifs show promise for developing fluorescent probes and molecular sensors, areas experiencing rapid growth due to advancements in diagnostic technologies and theragnostic systems.

The global market for brominated aromatic intermediates like CAS 916213-60-0 is projected to grow at 6.2% CAGR through 2030, driven by expanding pharmaceutical R&D and agrochemical innovation. Regional analyses show particular demand growth in Asia-Pacific research hubs, correlating with increased investment in specialty chemicals infrastructure.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:916213-60-0)4-Bromo-3-hydroxybenzonitrile
A860294
Purity:99%/99%
Quantity:25g/100g
Price ($):249.0/817.0
Email